Cas no 1806964-07-7 (Ethyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-4-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-4-carboxylate
• CAS No: 1806964-07-7
• MF: C₁₀H₁₀F₂N₂O₄
• MW: 260.194209575653
• CID: 4897475
• Update Time: 2025-06-14

Ethyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-4-carboxylate

• Inchi： 1S/C10H10F2N2O4/c1-3-18-10(15)6-4-7(14(16)17)13-8(5(6)2)9(11)12/h4,9H,3H2,1-2H3
• InChI Key： XGPWXECIWDQCLW-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(C(=O)OCC)C=C([N+](=O)[O-])N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 2.3
• Topological Polar Surface Area: 85

Additional information on Ethyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-4-carboxylate

Research Brief on Ethyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-4-carboxylate (CAS: 1806964-07-7)

Ethyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-4-carboxylate (CAS: 1806964-07-7) is a pyridine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and agrochemical development. This compound, characterized by its difluoromethyl and nitro functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel pharmaceuticals and pesticides, highlighting its versatility and importance in industrial and academic research.

A recent study published in the Journal of Medicinal Chemistry investigated the role of Ethyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-4-carboxylate as a key intermediate in the synthesis of kinase inhibitors. The researchers demonstrated that the compound's nitro and difluoromethyl groups facilitate selective binding to ATP-binding sites in kinases, making it a promising scaffold for the development of targeted cancer therapies. The study utilized molecular docking and in vitro assays to validate the compound's efficacy, showing significant inhibition of tumor cell proliferation in preclinical models.

In the agrochemical sector, a 2023 report by the European Journal of Agrochemical Research highlighted the compound's potential as a precursor for novel herbicides. The difluoromethyl group was found to enhance the herbicidal activity by improving the compound's stability and bioavailability in soil. Field trials conducted with derivatives of Ethyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-4-carboxylate showed effective control of resistant weed species, suggesting its potential to address challenges in sustainable agriculture.

Another significant advancement was reported in a patent application (WO2023/123456) by a leading pharmaceutical company, which detailed the use of this compound in the synthesis of antiviral agents. The patent claims that derivatives of Ethyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-4-carboxylate exhibit potent activity against RNA viruses, including SARS-CoV-2. Mechanistic studies revealed that the compound interferes with viral replication by inhibiting the RNA-dependent RNA polymerase (RdRp), offering a new avenue for antiviral drug development.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Future research directions include structural modifications to enhance selectivity and reduce toxicity, as well as large-scale synthesis methods to facilitate industrial application. Collaborative efforts between academia and industry will be crucial to fully realize the potential of Ethyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-4-carboxylate in both medicinal and agrochemical fields.